Cas no 199396-76-4 (Asoprisnil)

• Product Name: Asoprisnil
• CAS No: 199396-76-4
• Molecular Formula: C₂₈H₃₅NO₄
• Molecular Weight: 449.5818
• CID: 908681

Asoprisnil Properties

Names and Identifiers

• (8S,11S,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy- 17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclope nta[a]phenanthren-3-one
• (8S,11R,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy-17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• (8S,11S,13S,14S,17S)-11-[4-[(E)-HYDROXYIMINOMETHYL]PHENYL]-17-METHOXY- 17-(METHOXYMETHYL)-13-METHYL-1,2,6,7,8,11,12,14,...
• (8S,11S,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy- 17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-
• (11β,17β)-11-{4-[(E)-(hydroxyimino)methyl]phenyl}-17-methoxy-17-(methoxymethyl)estra-4,9-dien-3-one
• 11beta-(4-((E)-(Hydroxyimino)methyl)phenyl)-17beta-methoxy-17-(methoxymethyl)estra-4,9-dien-3-one
• Asoprisnil [USAN]
• Benzaldehyde, 4-((11beta,17beta)-17-methoxy-17-(methoxymethyl)-3-oxoestra-4,9-dien-11-yl)-, 1-oxime, (C(E))-
• J867
• UNII-72W09924WP
• asoprisnil
• (8S,11R,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy-17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenthren-3-one
• 11-[4-(Hydroxyiminomethyl)phenyl]-17-methoxy-17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-d

• InChIKey： GJMNAFGEUJBOCE-UHFFFAOYSA-N
• Inchi： 1S/C28H35NO4/c1-27-15-24(19-6-4-18(5-7-19)16-29-31)26-22-11-9-21(30)14-20(22)8-10-23(26)25(27)12-13-28(27,33-3)17-32-2/h4-7,14,16,23-25,31H,8-13,15,17H2,1-3H3
• SMILES： O(C([H])([H])[H])C1(C([H])([H])OC([H])([H])[H])C([H])([H])C([H])([H])C2([H])C3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])C4=C3C([H])(C3C([H])=C([H])C(C([H])=NO[H])=C([H])C=3[H])C([H])([H])C21C([H])([H])[H])=O

Computed Properties

• Exact Mass: 449.25675
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 449.256609
• Heavy Atom Count: 33
• Complexity: 867
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 81
• Surface Charge: 0
• Topological Polar Surface Area: 68.1
• Molecular Weight: 449.6

Experimental Properties

• PSA: 68.12
• Refractive Index: 1.621
• Boiling Point: 602.028°C at 760 mmHg
• Melting Point: 118° (dec)
• Flash Point: 317.895°C
• Specific Rotation: D +197° (CHCl3)
• Density: 1.246

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids